Cas no 2228599-92-4 (5-(2-amino-3-hydroxypropyl)-2-fluorobenzonitrile)

• Product Name: 5-(2-amino-3-hydroxypropyl)-2-fluorobenzonitrile
• CAS No: 2228599-92-4
• MF: C₁₀H₁₁FN₂O
• MW: 194.205545663834
• CID: 5945114
• PubChem ID: 165780409
• Update Time: 2025-05-25

5-(2-amino-3-hydroxypropyl)-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2-amino-3-hydroxypropyl)-2-fluorobenzonitrile
• 2228599-92-4
• EN300-1730550

• Inchi： 1S/C10H11FN2O/c11-10-2-1-7(3-8(10)5-12)4-9(13)6-14/h1-3,9,14H,4,6,13H2
• InChI Key： STANRHPMNDONIC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C#N)CC(CO)N

Computed Properties

• Exact Mass: 194.08554114g/mol
• Monoisotopic Mass: 194.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70Ų

Additional information on 5-(2-amino-3-hydroxypropyl)-2-fluorobenzonitrile

Research Brief on 5-(2-amino-3-hydroxypropyl)-2-fluorobenzonitrile (CAS: 2228599-92-4)

The compound 5-(2-amino-3-hydroxypropyl)-2-fluorobenzonitrile (CAS: 2228599-92-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and therapeutic development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of 5-(2-amino-3-hydroxypropyl)-2-fluorobenzonitrile as a key intermediate in the synthesis of novel kinase inhibitors. Its unique structural features, including the fluorobenzonitrile moiety and the amino-hydroxypropyl side chain, make it a versatile building block for the development of targeted therapies. Researchers have successfully utilized this compound in the design of inhibitors targeting specific kinases involved in cancer and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed as a precursor in the synthesis of a series of potent and selective inhibitors for the JAK family of kinases. The study demonstrated that derivatives of 5-(2-amino-3-hydroxypropyl)-2-fluorobenzonitrile exhibited nanomolar inhibitory activity against JAK2, a kinase implicated in myeloproliferative disorders. The researchers also noted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Another significant development involves the use of 5-(2-amino-3-hydroxypropyl)-2-fluorobenzonitrile in the development of radiopharmaceuticals. A recent study in the European Journal of Nuclear Medicine and Molecular Imaging explored its potential as a precursor for fluorine-18 labeled compounds for positron emission tomography (PET) imaging. The study reported successful radiolabeling and preliminary in vivo evaluation, suggesting its utility in imaging applications for neurological disorders.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of 5-(2-amino-3-hydroxypropyl)-2-fluorobenzonitrile. A 2024 publication in Organic Process Research & Development described a novel, scalable synthetic route that significantly improves yield and reduces production costs. This development is particularly important for facilitating large-scale production for preclinical and clinical studies.

Looking forward, the unique chemical properties of 5-(2-amino-3-hydroxypropyl)-2-fluorobenzonitrile position it as a promising candidate for further drug development efforts. Current research directions include exploring its potential in combination therapies and investigating its application in other therapeutic areas beyond oncology, such as autoimmune diseases and neurodegenerative disorders. The compound's versatility and demonstrated biological activity suggest it will remain an important focus of chemical biology research in the coming years.